Cas no 2229581-26-2 ({2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine)

• Product Name: {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine
• CAS No: 2229581-26-2
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 5960348
• PubChem ID: 165702177
• Update Time: 2025-06-08

{2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine
• 2229581-26-2
• {2-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]cyclopropyl}methanamine
• EN300-1974348

• Inchi： 1S/C9H13F2N3/c1-14-4-7(6-2-5(6)3-12)8(13-14)9(10)11/h4-6,9H,2-3,12H2,1H3
• InChI Key： BGCNUJAICAFHRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1CC1CN)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine

Introduction to {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2229581-26-2)

{2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2229581-26-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of a {difluoromethyl} group and a {pyrazol} ring system in its molecular structure contributes to its distinctive reactivity and potential therapeutic applications.

The molecular framework of {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine is characterized by a cyclopropyl moiety linked to a pyrazole ring, which is further substituted with a methyl group and a {difluoromethyl} group. This arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The compound's structure suggests potential applications in the development of novel drugs targeting various diseases, particularly those involving enzyme inhibition or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine with high accuracy. These studies have highlighted its potential as a lead compound in the design of inhibitors for enzymes such as kinases and proteases, which are implicated in numerous pathological conditions. The {difluoromethyl} group, in particular, has been shown to enhance the metabolic stability and binding affinity of drug candidates, making it a valuable feature in medicinal chemistry.

In vitro studies have demonstrated that {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine exhibits notable activity against several disease-related targets. For instance, research has shown that this compound can inhibit the activity of certain kinases involved in cancer progression, thereby potentially serving as a basis for developing anticancer therapies. Additionally, its interaction with other biological targets has been explored, revealing promising results in the treatment of inflammatory and infectious diseases.

The synthesis of {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes and green chemistry principles have enabled researchers to optimize synthetic routes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The pharmacokinetic properties of {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine are also under investigation to ensure its suitability for clinical applications. Studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into how this compound behaves within the human body. Understanding these properties is essential for designing effective dosing regimens and minimizing potential side effects.

Future research directions for {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylcyclopropyl}methanamine include further exploration of its biological activities and optimization of its pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to develop derivatives of this compound that exhibit enhanced efficacy and reduced toxicity. These efforts hold great promise for advancing the treatment of various diseases.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying {2-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylylcyclopropyl)methanamine}. These tools enable researchers to analyze vast datasets rapidly, identifying potential lead compounds and predicting their interactions with biological targets with unprecedented accuracy. Such innovations are accelerating the pace of pharmaceutical development, bringing us closer to discovering novel therapies based on this promising compound.

In conclusion, {2-3-(difluoromethyl)-1-methyl}-1H-pyrazol{4}-4-{(cyclopropyl)methanamino}(CAS No. 222958126) represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Ongoing studies continue to uncover new insights into its potential therapeutic applications, while advancements in synthetic chemistry make it more accessible for further development. As research progresses, this compound is poised to play a crucial role in the discovery of next-generation drugs targeting various diseases.